Cas no 1806755-06-5 (2-(Fluoromethyl)-5-methoxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

• Product Name: 2-(Fluoromethyl)-5-methoxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
• CAS No: 1806755-06-5
• MF: C₉H₆F₇NO₂
• MW: 293.138267040253
• CID: 4841820
• Update Time: 2025-05-22

2-(Fluoromethyl)-5-methoxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-5-methoxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C9H6F7NO2/c1-18-5-3-17-4(2-10)7(19-9(14,15)16)6(5)8(11,12)13/h3H,2H2,1H3
• InChI Key： SWLGESYXLWBMHJ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(CF)C=1OC(F)(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 293
• XLogP3: 3.1
• Topological Polar Surface Area: 31.4

Additional information on 2-(Fluoromethyl)-5-methoxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

Comprehensive Overview of 2-(Fluoromethyl)-5-methoxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1806755-06-5)

The compound 2-(Fluoromethyl)-5-methoxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1806755-06-5) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including multiple fluoromethyl and trifluoromethoxy groups, contribute to its enhanced bioavailability and metabolic stability. Researchers are increasingly interested in this compound due to its potential role in drug discovery, particularly in targeting neurological and inflammatory diseases.

In recent years, the demand for fluorinated compounds like 2-(Fluoromethyl)-5-methoxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine has surged, driven by advancements in medicinal chemistry and agrochemical innovation. The incorporation of fluorine atoms into organic molecules often improves their lipophilicity, membrane permeability, and resistance to enzymatic degradation. These properties make CAS No. 1806755-06-5 a valuable candidate for developing next-generation therapeutics and crop protection agents.

One of the most frequently searched topics related to this compound is its synthetic pathway. The synthesis of 2-(Fluoromethyl)-5-methoxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine typically involves multi-step reactions, including halogenation, methoxylation, and fluorination. Researchers often explore green chemistry approaches to optimize the synthesis, reducing waste and improving yield. This aligns with the growing emphasis on sustainable practices in chemical manufacturing.

Another area of interest is the compound's biological activity. Preliminary studies suggest that 2-(Fluoromethyl)-5-methoxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine may exhibit inhibitory effects on specific enzymes or receptors, making it a promising lead molecule for drug development. Its trifluoromethyl and fluoromethyl groups are known to enhance binding affinity and selectivity, which are critical factors in designing effective pharmaceuticals.

The agrochemical industry also shows keen interest in this compound due to its potential as a pesticide or herbicide. Fluorinated pyridines are known for their ability to disrupt pest metabolism, offering a targeted approach to crop protection. With the global push toward sustainable agriculture, compounds like CAS No. 1806755-06-5 are being evaluated for their environmental impact and efficacy.

From a regulatory perspective, 2-(Fluoromethyl)-5-methoxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine is subject to standard safety and toxicity assessments. Researchers and manufacturers must adhere to Good Laboratory Practices (GLP) and REACH compliance to ensure its safe handling and application. These protocols are essential for maintaining public health and environmental safety.

In conclusion, 2-(Fluoromethyl)-5-methoxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1806755-06-5) represents a versatile and high-value compound with broad applications in pharmaceuticals and agrochemicals. Its unique fluorinated structure, combined with ongoing research into its synthetic methods and biological properties, positions it as a key player in modern chemistry. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.